Cas no 953731-77-6 (6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

6-(2,4-Dimethylphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic acid is a heterocyclic compound featuring a fused oxazole-pyridine core with a carboxylic acid functional group. Its structural complexity and functional group arrangement make it a valuable intermediate in pharmaceutical and agrochemical research. The presence of the 2,4-dimethylphenyl and methyl substituents enhances its steric and electronic properties, potentially improving binding affinity in target applications. The carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, or other derivatives. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its rigid scaffold and modifiable reactivity.
6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid structure
953731-77-6 structure
Product Name:6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
CAS No:953731-77-6
MF:C16H14N2O3
MW:282.293963909149
CID:5691070
PubChem ID:16786411
Update Time:2025-06-15

6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • Z55872597
    • EN300-55240
    • AKOS000139484
    • 6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
    • 6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylicacid
    • 953731-77-6
    • 6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
    • Inchi: 1S/C16H14N2O3/c1-8-4-5-11(9(2)6-8)13-7-12(16(19)20)14-10(3)18-21-15(14)17-13/h4-7H,1-3H3,(H,19,20)
    • InChI Key: PMDKKOGRWREGQK-UHFFFAOYSA-N
    • SMILES: O1C2C(C(C)=N1)=C(C(=O)O)C=C(C1C=CC(C)=CC=1C)N=2

Computed Properties

  • Exact Mass: 282.10044231g/mol
  • Monoisotopic Mass: 282.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 480.5±45.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Security Information

6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D592368-10mg
6-(2,4-Dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic Acid
953731-77-6
10mg
$ 50.00 2022-06-05
TRC
D592368-50mg
6-(2,4-Dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic Acid
953731-77-6
50mg
$ 160.00 2022-06-05
TRC
D592368-100mg
6-(2,4-Dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic Acid
953731-77-6
100mg
$ 250.00 2022-06-05
Chemenu
CM482597-250mg
6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
953731-77-6 95%+
250mg
$288 2024-07-18
Chemenu
CM482597-500mg
6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
953731-77-6 95%+
500mg
$513 2024-07-18
Chemenu
CM482597-1g
6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
953731-77-6 95%+
1g
$675 2024-07-18
Enamine
EN300-55240-0.05g
6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
953731-77-6 95.0%
0.05g
$135.0 2025-03-21
Enamine
EN300-55240-0.1g
6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
953731-77-6 95.0%
0.1g
$202.0 2025-03-21
Enamine
EN300-55240-0.25g
6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
953731-77-6 95.0%
0.25g
$289.0 2025-03-21
Enamine
EN300-55240-0.5g
6-(2,4-dimethylphenyl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
953731-77-6 95.0%
0.5g
$480.0 2025-03-21

6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Related Literature

Additional information on 6-(2,4-Dimethylphenyl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

Comprehensive Overview of 6-(2,4-Dimethylphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS No. 953731-77-6)

6-(2,4-Dimethylphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid (CAS 953731-77-6) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring an oxazolopyridine core and a carboxylic acid functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting inflammatory pathways and enzyme inhibition, aligning with current trends in precision medicine.

The compound's 2,4-dimethylphenyl moiety enhances its lipophilicity, improving membrane permeability—a critical factor in optimizing drug bioavailability. This property has sparked interest in its use for central nervous system (CNS) drug development, addressing growing demand for neurodegenerative disease treatments. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research due to the rising global cancer burden.

From a synthetic chemistry perspective, CAS 953731-77-6 demonstrates remarkable stability under physiological conditions, making it suitable for prodrug design. Its oxazole-pyridine hybrid structure contributes to π-stacking interactions, a feature leveraged in materials science for organic semiconductors. These dual applications in life sciences and advanced materials respond to cross-disciplinary research trends frequently searched in academic databases.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, with its carboxyl group enabling easy derivatization for detection. The methyl substituents at positions 2 and 4 of the phenyl ring influence its metabolic profile, a key consideration in ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) studies—a major focus area in modern pharmacotherapy development.

Environmental scientists have examined the biodegradation pathways of 6-(2,4-dimethylphenyl) oxazolopyridine derivatives, given increasing regulatory scrutiny on persistent organic pollutants. Its moderate water solubility (logP ~2.8) positions it as an environmentally preferable alternative to more lipophilic compounds in certain applications, addressing sustainability concerns in chemical manufacturing.

In material science, the planar oxazolo[5,4-b]pyridine system exhibits interesting photophysical properties. Researchers are investigating its potential in OLED (Organic Light-Emitting Diode) technologies, where efficient blue-emitting materials remain a challenge—a frequently searched topic in materials science forums and patent databases.

The global market for CAS 953731-77-6 reflects growing demand from contract research organizations (CROs) and academic labs. Suppliers typically provide it at >98% purity, with customized packaging options for high-throughput screening applications. This aligns with industry needs for reliable building blocks in combinatorial chemistry, a technique revolutionizing drug discovery workflows.

Patent analysis reveals increasing filings incorporating this heterocyclic carboxylic acid derivative, particularly in small molecule therapeutics for autoimmune diseases. Its structural similarity to privileged scaffolds in medicinal chemistry explains this trend, offering insights into future research directions that frequently appear in literature citation networks.

Quality control protocols for 953731-77-6 emphasize residual solvent monitoring and polymorph characterization—critical parameters for regulatory compliance in pharmaceutical applications. These procedures address current Good Manufacturing Practice (cGMP) requirements, a major concern for API manufacturers as evidenced by frequent regulatory agency audits.

Emerging computational chemistry approaches, including molecular docking and QSAR modeling, have successfully predicted the bioactivity of derivatives of this compound. Such in silico methods reduce experimental costs—a significant advantage given the pharmaceutical industry's focus on R&D efficiency, a topic dominating business analyses of the sector.

Storage recommendations for 6-(2,4-dimethylphenyl)-3-methyl-1,2-oxazolo[5,4-b]pyridine-4-carboxylic Acid typically suggest inert atmosphere protection below -20°C to preserve the carboxylic acid functionality. Proper handling procedures ensure batch-to-batch consistency, a key quality metric for research consumables as emphasized in laboratory accreditation standards.

The compound's synthetic route often involves Pd-catalyzed cross-coupling reactions, reflecting broader trends in catalytic methodology development. Recent optimizations have improved atom economy—responding to green chemistry principles that increasingly influence synthetic strategies, as seen in conference proceedings and grant proposals.

Spectroscopic studies of CAS 953731-77-6 reveal characteristic IR absorptions at 1700-1720 cm-1 (C=O stretch) and 1550-1600 cm-1 (aromatic C=C), serving as quality markers. These analytical fingerprints help distinguish it from structurally similar impurities—a common challenge in heterocyclic chemistry that generates numerous troubleshooting queries in chemical forums.

In formulation development, the acid-base properties of this compound (predicted pKa ~4.2) enable salt formation with various counterions. This flexibility supports diverse delivery systems, addressing formulation scientists' need for tunable solubility profiles—a recurrent theme in preformulation studies for poorly water-soluble drugs.

Continuous flow chemistry approaches have been successfully applied to synthesize oxazolo[5,4-b]pyridine derivatives, demonstrating process intensification benefits. This aligns with pharmaceutical industry's shift toward continuous manufacturing—a technological transformation frequently covered in industry white papers and investor reports.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd